Cas no 59907-33-4 (Benzeneethanamine, 2-methoxy-N,N-dimethyl-)
59907-33-4 structure
Product Name:Benzeneethanamine, 2-methoxy-N,N-dimethyl-
CAS No:59907-33-4
MF:C11H17NO
MW:179.258783102036
CID:1622607
PubChem ID:12300818
Update Time:2025-04-21
Benzeneethanamine, 2-methoxy-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, 2-methoxy-N,N-dimethyl-
- 2-(2-methoxyphenyl)-N,N-dimethylethanamine
- 59907-33-4
- DTXSID30486358
- SCHEMBL2937482
-
- Inchi: 1S/C11H17NO/c1-12(2)9-8-10-6-4-5-7-11(10)13-3/h4-7H,8-9H2,1-3H3
- InChI Key: OJBKIDQVHLJFAJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1CCN(C)C
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
Benzeneethanamine, 2-methoxy-N,N-dimethyl- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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